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Executive Summary

Indium (In) is a classic Type | superconductor, a class of materials that provided the
foundational experimental basis for the microscopic theory of superconductivity.[1] When
cooled below its critical temperature of approximately 3.41 K, indium undergoes a phase
transition into a superconducting state characterized by zero electrical resistance and the
expulsion of magnetic fields, a phenomenon known as the Meissner effect.[1][2] Its behavior is
exceptionally well-described by the Bardeen-Cooper-Schrieffer (BCS) theory, making it an ideal
model system for studying conventional superconductivity.[3] This guide provides a
comprehensive overview of the core superconducting properties of indium, detailed
experimental protocols for their measurement, and an exploration of the factors that influence
its superconducting state.

Core Superconducting and Structural Properties

Indium's superconducting nature is defined by a set of critical parameters that dictate the
boundaries of its superconducting phase. These properties are intrinsically linked to its metallic
and structural characteristics.

Table 1: Fundamental Superconducting and Structural Properties of Bulk Indium

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b141171?utm_src=pdf-interest
https://www.benchchem.com/product/b141171?utm_src=pdf-body
http://hyperphysics.phy-astr.gsu.edu/hbase/Solids/scond.html
https://www.benchchem.com/product/b141171?utm_src=pdf-body
http://hyperphysics.phy-astr.gsu.edu/hbase/Solids/scond.html
https://pubs.aip.org/aip/jap/article/101/9/09G111/594786/Superconductivity-in-zero-dimensional-indium
http://hyperphysics.phy-astr.gsu.edu/hbase/Solids/bcs.html
https://www.benchchem.com/product/b141171?utm_src=pdf-body
https://www.benchchem.com/product/b141171?utm_src=pdf-body
https://www.benchchem.com/product/b141171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Notes

Characterized by a sharp
Superconductor Type Type | transition and complete

Meissner effect.[1]

The temperature below which
Critical Temperature (Tc) 3.4145 K indium becomes

superconducting.[4]

. - The magnetic field required to
Critical Magnetic Field at 0 K

28.0 mT (280 Oe) destroy superconductivity at

(He(0))

absolute zero.[5]

The energy required to break a
BCS Energy Gap at 0 K (AO) ~0.52 meV Cooper pair; calculated from

Tc.

A slightly distorted face-
Crystal Structure Body-Centered Tetragonal ]

centered cubic structure.
Space Group [4/mmm
Lattice Parameters (a, C) a=325.23 pm, ¢ =494.61 pm

The BCS Framework for Superconductivity in
Indium

The superconductivity in indium is a macroscopic quantum phenomenon explained by the
BCS theory, which was proposed by John Bardeen, Leon Cooper, and Robert Schrieffer in
1957.[6][7]

3.1 Cooper Pair Formation

The central concept of the BCS theory is the formation of "Cooper pairs.” In a normal
conductor, electrons move independently and scatter off lattice vibrations (phonons) and
impurities, which gives rise to electrical resistance.[6] However, below the critical temperature
(Tc) in indium, an indirect, phonon-mediated attraction between two electrons can overcome
their mutual Coulomb repulsion.[8]
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The process can be visualized as follows:

« An electron moving through the crystal lattice attracts the positive ions, causing a slight
distortion or polarization of the lattice in its wake.

» This localized region of higher positive charge density (a phonon) can then attract a second
electron.

» This interaction effectively pairs the two electrons, which have opposite momenta and spins,
into a bound state known as a Cooper pair.[6][8]

These Cooper pairs behave like bosons and can condense into a single, coherent quantum
ground state.[3] The energy required to break these pairs and create single-electron excitations
results in an "energy gap" at the Fermi level, which is crucial for the property of zero resistance.

[3]

Superconducting Mechanism (T < Tc)

creates —_———
Lattice Distortion attracts
(Phonon)

Normal State (T > Tc)

Electron 1 Electron 2

Cooper Pair condense into Macroscopic
(Bosonic) Superconducting State

Click to download full resolution via product page
Figure 1: The BCS mechanism pathway for superconductivity in indium.

3.2 The Isotope Effect
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One of the strongest pieces of experimental evidence supporting the phonon-mediated
mechanism of BCS theory is the isotope effect.[9] It was observed that the critical temperature
of a superconductor depends on the isotopic mass (M) of the constituent atoms.[9] This
relationship is given by:

Tc « M-a

where a is the isotope effect coefficient. For most conventional superconductors, including
indium, a is approximately 0.5, which is the value predicted by BCS theory.[10] This
dependence arises because the lattice vibration frequencies are proportional to M-1/2; heavier
isotopes lead to slower vibrations and a lower critical temperature.[9]

Table 2: Isotope Effect in Indium

Parameter Value Significance

Confirms the dominant role of
electron-phonon coupling in

Isotope Effect Coefficient (a) ~0.5 indium's superconductivity,
consistent with BCS theory.[10]
[11]

Thermodynamic and Magnetic Properties

4.1 Critical Magnetic Field

Superconductivity in indium can be destroyed not only by raising the temperature above Tc but
also by applying a sufficiently strong magnetic field, known as the critical magnetic field (Hc).[5]
For a Type | superconductor, this transition from the superconducting to the normal state is
sharp. The critical field is temperature-dependent, being strongest at absolute zero (Hc(0)) and
decreasing to zero at the critical temperature (Tc).[5] This relationship can be approximated by
the parabolic formula:

He(T) = He(0) [1 - (T/T¢)2]

Table 3: Calculated Critical Magnetic Field of Indium at Various Temperatures
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Critical Magnetic Field

Temperature (K) State

(mT)
0 28.0 Superconducting
1.0 25.6 Superconducting
2.0 18.3 Superconducting
3.0 6.7 Superconducting
3.4145 0 Normal

Calculated using Tc = 3.4145 K
and Hc(0) = 28.0 mT.[4][5]

4.2 Meissner Effect

A defining characteristic of the superconducting state in indium is the Meissner effect—the
active expulsion of all magnetic flux from its interior.[1] When indium is cooled below its Tc in
the presence of a weak magnetic field, it generates surface currents that create a magnetic
field exactly canceling the external field inside the material.[12] This perfect diamagnetism
(magnetic susceptibility x = -1) is a hallmark of the superconducting phase and distinguishes it

from a perfect conductor.[12]

Experimental Protocols

The characterization of superconducting materials like indium relies on precise low-
temperature measurements.

5.1 Protocol 1: Determination of Critical Temperature (Tc)

Tc can be determined through two primary methods: electrical resistivity and magnetic
susceptibility measurements.

e Method A: Four-Point Probe Resistivity Measurement

o Setup: A small, bar-shaped sample of indium is mounted in a cryostat. Four electrical
contacts are made to the sample in a line.[13] A constant DC or low-frequency AC current
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is passed through the two outer probes, and the voltage is measured across the two inner
probes using a high-impedance voltmeter.[14][15] This configuration eliminates
contributions from contact resistance.[13]

o Procedure: The sample is slowly cooled from a temperature above Tc (e.g., 10 K) to below
Tc (e.g., 2 K). The resistance (R = V/I) is recorded as a function of temperature.

o Analysis: A sharp drop in resistance to a value indistinguishable from zero marks the
superconducting transition. Tc is typically defined as the midpoint of this resistive
transition.

o Method B: Magnetic Susceptibility Measurement

o Setup: A small indium sample is placed within the pickup coils of a highly sensitive
magnetometer, such as a Superconducting Quantum Interference Device (SQUID).[16]
[17] The apparatus is placed in a cryostat with a controlled temperature and magnetic field
environment.

o Procedure (Zero-Field-Cooled, ZFC): The sample is first cooled to the lowest temperature
(e.g., 2 K) in the absence of any magnetic field. A small DC magnetic field (typically < 1
mT) is then applied. The magnetic moment of the sample is measured as the temperature
is slowly increased.

o Analysis: Below Tc, the sample exhibits strong diamagnetism (a negative magnetic
moment) due to the Meissner effect. As the sample is warmed through Tc, the magnetic
moment abruptly drops to near zero as the material transitions to the normal,
paramagnetic state. The onset of this transition is defined as Tc.
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Workflow for Measuring Critical Temperature (Tc)
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Figure 2: Experimental workflows for determining the critical temperature (Tc) of indium.

5.2 Protocol 2: Determination of Critical Magnetic Field (Hc)
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This protocol maps the boundary between the superconducting and normal phases in the
magnetic field-temperature (H-T) plane.

e Setup: An indium sample is placed in a cryostat equipped with a superconducting magnet
capable of generating a variable magnetic field. The sample is instrumented for either four-
point resistance or SQUID magnetometry measurements.

e Procedure: a. The sample is cooled to a fixed temperature (T1) well below Tc. b. The
external magnetic field is slowly swept upwards from zero. c. The resistance or magnetic
moment is monitored continuously. The field value at which the sample abruptly returns to its
normal state (resistance reappears or diamagnetism vanishes) is recorded as Hc(T1). d. The
magnetic field is returned to zero. e. The process is repeated at several different
temperatures (T2, T3, ...) between 0 K and Tc.

e Analysis: The collected data points (Hc, T) are plotted to construct the critical magnetic field
curve, which defines the phase boundary of the superconducting state for indium.
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Figure 3: Logical workflow for mapping the critical magnetic field (Hc) curve of indium.
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Factors Influencing Superconductivity in Indium

While bulk, high-purity indium is highly consistent, its superconducting properties can be
modified by external factors and physical dimensions.

o Pressure: Applying external pressure can alter the interatomic spacing and phonon
frequencies in indium, leading to changes in its critical temperature. For many simple
superconductors, Tc changes with pressure, and this dependence provides further insight
into the electron-phonon interaction.[18][19]

e Size and Dimensionality: When the physical dimensions of an indium sample are reduced to
be comparable to or smaller than the superconducting characteristic lengths (the coherence
length and magnetic penetration depth), its properties can change dramatically. In indium
nanoparticles (~36 nm), the critical temperature shows a slight increase, but the critical
magnetic field is enhanced by a factor of over 100 compared to the bulk material.[2] This
enhancement is a common feature in nanoscale superconductors.

Conclusion

Indium stands as a cornerstone material in the study of superconductivity. Its adherence to the
predictions of BCS theory, including a distinct critical temperature, a well-defined critical
magnetic field curve, and a clear isotope effect, makes it an invaluable system for both
pedagogical purposes and advanced research. The experimental protocols outlined in this
guide represent standard, robust methods for characterizing the fundamental properties of
indium and other Type | superconductors, providing a framework for further scientific inquiry
into the fascinating quantum phenomena of condensed matter physics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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